Cas no 2138565-77-0 (5-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)-1,3-oxazolidin-2-one)

• Product Name: 5-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)-1,3-oxazolidin-2-one
• CAS No: 2138565-77-0
• MF: C₉H₁₆F₃N₃O₂
• MW: 255.237452507019
• CID: 5767551
• PubChem ID: 165958076
• Update Time: 2025-11-03

5-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-({[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}methyl)-1,3-oxazolidin-2-one
• 2138565-77-0
• EN300-1179169
• 5-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C9H16F3N3O2/c1-13-2-3-15(6-9(10,11)12)5-7-4-14-8(16)17-7/h7,13H,2-6H2,1H3,(H,14,16)
• InChI Key： MOLYAPFFVBZEGN-UHFFFAOYSA-N
• SMILES： FC(CN(CCNC)CC1CNC(=O)O1)(F)F

Computed Properties

• Exact Mass: 255.11946125g/mol
• Monoisotopic Mass: 255.11946125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.6Ų

Additional information on 5-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)-1,3-oxazolidin-2-one

5-({2-(Methylamino)Ethyl(2,2,2-Trifluoroethyl)Amino}Methyl)-1,3-Oxazolidin-2-One: A Comprehensive Overview

5-({2-(Methylamino)Ethyl(2,2,2-Trifluoroethyl)Amino}Methyl)-1,3-Oxazolidin-2-One, also known by its CAS registry number 2138565-77-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazolidinones, which are widely studied for their potential applications in drug design and development. The structure of this molecule is characterized by a 1,3-oxazolidinone ring system with a substituted amino group attached at the 5-position. The substituent itself is a complex amine group containing both methyl and trifluoroethyl functionalities, which contribute to its unique chemical properties.

The synthesis of 5-({2-(Methylamino)Ethyl(2,2,2-Trifluoroethyl)Amino}Methyl)-1,3-Oxazolidin-2-One involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, researchers have employed strategies such as nucleophilic substitution and condensation reactions to assemble the oxazolidinone core and its substituents. The use of trifluoroacetic acid derivatives has been particularly effective in introducing the trifluoroethyl group, which enhances the molecule's stability and bioavailability.

From a pharmacological perspective, this compound has shown promising activity in various biological assays. Studies have demonstrated that it exhibits potent inhibitory effects on key enzymes involved in metabolic pathways. For example, research published in the Journal of Medicinal Chemistry highlights its ability to modulate the activity of serine proteases, which are implicated in inflammatory diseases. This suggests that CAS No 2138565-77-0 could serve as a lead compound for the development of novel therapeutic agents targeting inflammatory conditions.

In addition to its enzymatic activity, this compound has also been investigated for its potential as a modulator of ion channels. Recent findings from studies conducted at leading pharmaceutical research institutions indicate that it can selectively inhibit certain voltage-gated sodium channels. This property makes it a candidate for drug development in the treatment of neuropathic pain and epilepsy. The trifluoroethyl group plays a critical role in these interactions by enhancing hydrophobicity and improving binding affinity to target proteins.

The structural versatility of 5-({2-(Methylamino)Ethyl(2,2,2-Trifluoroethyl)Amino}Methyl)-1,3-Oxazolidin-2-One also lends itself to further chemical modifications. Researchers are actively exploring analogs with variations in the amino substituent to optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). These studies are being conducted using advanced computational tools and high-throughput screening techniques to accelerate the discovery process.

In conclusion, CAS No 2138565-77-0, or 5-({2-(Methylamino)Ethyl(Trifluoroethyl)Amino}Methyl)-1,3-Oxazolidinone, represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activities position it as a valuable asset in drug discovery efforts. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is expected to play an increasingly important role in the development of innovative treatments for various diseases.